Cas no 2171716-92-8 (5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane)

• Product Name: 5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane
• CAS No: 2171716-92-8
• MF: C₁₃H₁₉NOS₂
• MW: 269.426060914993
• CID: 5774153
• PubChem ID: 165765125
• Update Time: 2025-10-29

5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-1644251
• 2171716-92-8
• 5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane
• 5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

• Inchi： 1S/C13H19NOS2/c1-10-8-11(9-17-10)12-13(15-5-4-14-12)2-6-16-7-3-13/h8-9,12,14H,2-7H2,1H3
• InChI Key： ZNVCLFRAOYSVDU-UHFFFAOYSA-N
• SMILES： S1CCC2(CC1)C(C1=CSC(C)=C1)NCCO2

Computed Properties

• Exact Mass: 269.09080658g/mol
• Monoisotopic Mass: 269.09080658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro5.5undecane

5-(5-Methylthiophen-3-yl)-1-Oxa-9-Thia-4-Azaspiro[5.5]undecane: A Comprehensive Overview

The compound 5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-azaspiro[5.5]undecane, identified by the CAS number 2171716-92-8, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials. The molecule's structure, which includes a thiophene ring, an oxygen atom, and a sulfur atom within a spirocyclic framework, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of spirocyclic compounds like 5-(5-methylthiophen-3-yl)-1-oxa-9-thia-4-Azaspiro[5.5]undecane in medicinal chemistry. Spirocycles are known for their ability to mimic the complex shapes of natural products, making them valuable in the development of bioactive molecules. The presence of a thiophene ring in this compound adds electron-withdrawing properties, which can enhance its interactions with biological targets such as enzymes or receptors.

The synthesis of 2171716-92-8 involves a multi-step process that typically includes the formation of the spirocyclic core followed by functionalization with the thiophene moiety. Researchers have explored various synthetic strategies, including ring-closing metathesis and nucleophilic substitution reactions, to optimize the production of this compound. These methods not only improve yield but also ensure the purity and stability of the final product.

In terms of applications, 5-(5-methylthiophen-3-yl)-1-Oxa-9-Thia-4-AzaSpiro[5.5]undecane has shown promise in drug discovery programs targeting neurodegenerative diseases and cancer. Its ability to modulate key cellular pathways makes it a candidate for further preclinical studies. Additionally, its structural versatility allows for modifications that could enhance bioavailability and reduce toxicity.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with therapeutic targets, while quantum mechanical calculations have provided insights into its electronic structure and reactivity. These computational approaches complement experimental data, enabling researchers to refine the compound's design for optimal biological activity.

In conclusion, CAS 2171716-92-8, or 5-(5-methylthiophen-3-yl)-1-Oxa-9-Thia4-AzaSpirO[5.5]Undecane,
is a fascinating molecule with immense potential in various scientific domains. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in future advancements in medicine and materials science.